Cas no 2148709-18-4 (2-amino-5-cyano-3-methylpentanoic acid)

• Product Name: 2-amino-5-cyano-3-methylpentanoic acid
• CAS No: 2148709-18-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5875575
• PubChem ID: 165748280
• Update Time: 2025-06-08

2-amino-5-cyano-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-cyano-3-methylpentanoic acid
• EN300-1300017
• 2148709-18-4

• Inchi： 1S/C7H12N2O2/c1-5(3-2-4-8)6(9)7(10)11/h5-6H,2-3,9H2,1H3,(H,10,11)
• InChI Key： ZDRYAKBPGZDQDW-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CCC#N)N)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-amino-5-cyano-3-methylpentanoic acid

Comprehensive Overview of 2-amino-5-cyano-3-methylpentanoic acid (CAS No. 2148709-18-4): Properties, Applications, and Industry Insights

2-amino-5-cyano-3-methylpentanoic acid (CAS No. 2148709-18-4) is a specialized non-proteinogenic amino acid derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyano and methyl functional groups, serves as a critical building block in peptide synthesis and drug discovery. Its molecular structure, C₇H₁₂N₂O₂, offers versatile reactivity, making it valuable for designing enzyme inhibitors and bioactive molecules.

Recent studies highlight the role of 2-amino-5-cyano-3-methylpentanoic acid in developing neurological therapeutics, aligning with growing interest in neurodegenerative disease research. Researchers are exploring its potential to modulate glutamate receptors, a hot topic in Alzheimer's and Parkinson's disease studies. The compound’s stereochemistry also makes it relevant for chiral drug synthesis, addressing the demand for enantioselective pharmaceuticals.

From a synthetic perspective, CAS 2148709-18-4 is often utilized in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc chemistry. Its cyano group enables further functionalization, such as conversion to carboxamides or tetrazoles, expanding applications in medicinal chemistry. Industry reports suggest rising demand for such high-purity amino acid derivatives, driven by advancements in bioconjugation and proteomics.

Environmental and safety profiles of 2-amino-5-cyano-3-methylpentanoic acid comply with REACH and FDA guidelines, ensuring its suitability for GMP manufacturing. Analytical methods like HPLC and LC-MS are employed to verify its purity, a key concern for preclinical studies. As the pharmaceutical industry shifts toward personalized medicine, this compound’s modularity positions it as a candidate for targeted drug delivery systems.

Market trends indicate increased searches for "non-standard amino acids" and "peptide modifications," reflecting its relevance. FAQs include queries like "How to synthesize 2-amino-5-cyano-3-methylpentanoic acid?" and "Applications in CNS drug development," underscoring its interdisciplinary appeal. Future research may explore its utility in biocatalysis or antibody-drug conjugates (ADCs), further solidifying its role in innovative therapeutics.